Cas no 946323-28-0 (N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide)

• Product Name: N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide
• CAS No: 946323-28-0
• MF: C₂₂H₁₉ClN₄O₂
• MW: 406.86486363411
• CID: 6368341
• PubChem ID: 16886069
• Update Time: 2025-10-30

N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide
• N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3,4-dimethylbenzamide
• VU0629006-1
• 946323-28-0
• F5014-0390
• N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,4-dimethylbenzamide
• N-[2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3,4-dimethylbenzamide
• AKOS024489220

• Inchi： 1S/C22H19ClN4O2/c1-13-4-5-16(10-14(13)2)22(28)25-18-11-15(6-7-17(18)23)19-12-27-20(24-19)8-9-21(26-27)29-3/h4-12H,1-3H3,(H,25,28)
• InChI Key： MNQJGCXXCRMMCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(C1C=CC(C)=C(C)C=1)=O)C1=CN2C(C=CC(=N2)OC)=N1

Computed Properties

• Exact Mass: 406.1196536g/mol
• Monoisotopic Mass: 406.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide

Professional Introduction to N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide (CAS No. 946323-28-0)

N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide, identified by its CAS number 946323-28-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its imidazo[1,2-bpyridazine] core and phenyl ring substituents, positions it as a potential candidate for further exploration in drug discovery.

The pharmacological relevance of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide stems from its ability to interact with various biological targets. The presence of the 6-methoxyimidazo[1,2-bpyridazine] moiety is particularly noteworthy, as this scaffold has been implicated in multiple pharmacological pathways. Recent studies have highlighted the role of imidazo[1,2-bpyridazine] derivatives in modulating enzyme activity and receptor binding, which are critical mechanisms in the development of therapeutic agents. The chloro substituent on the phenyl ring and the dimethyl groups on the benzamide moiety further contribute to the compound's unique pharmacophoric features, enhancing its potential as a lead compound in medicinal chemistry.

In the context of contemporary research, N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide has been investigated for its potential applications in addressing various diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The ability to modulate these enzymatic pathways could make it a valuable asset in the development of targeted therapies. Additionally, the compound's interaction with biological targets relevant to inflammatory and immunological processes has been explored, indicating its potential utility in treating chronic inflammatory conditions.

The synthesis of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 6-methoxyimidazo[1,2-bpyridazine] group is a critical step in establishing the core structure of the molecule. This step often involves condensation reactions between appropriate precursors under controlled conditions to ensure high yield and purity. Subsequent modifications, such as the attachment of the phenyl ring and the introduction of chloro and dimethyl substituents, further refine the molecular structure to achieve the desired pharmacological properties.

The chemical properties of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide, including its solubility, stability, and metabolic profile, are essential factors that influence its suitability for therapeutic applications. These properties are often determined through rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. Understanding these characteristics is crucial for optimizing drug delivery systems and ensuring that the compound behaves predictably within biological environments.

Efficacy and safety evaluations are integral components of assessing the potential of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide. Preclinical studies typically involve in vitro assays to determine its interaction with biological targets and in vivo models to evaluate its pharmacological effects. These studies provide valuable insights into the compound's mechanism of action and help identify any potential side effects or toxicities. The results from these evaluations are critical for determining whether further development is warranted and for guiding future clinical trials.

The role of computational chemistry and molecular modeling has become increasingly prominent in the study of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide. These tools allow researchers to predict how the compound will interact with biological targets at a molecular level, providing a rational basis for designing modifications that could enhance its potency or selectivity. Additionally, computational methods can be used to simulate drug metabolism and excretion processes, which are essential for understanding how the compound will behave within an organism.

The future prospects for N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,4-dimethylbenzamide strong>) ) are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize synthetic routes for higher yields and purity while exploring novel derivatives that may exhibit enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion，N-(^{_{bolded text}} ) - (^{_{CAS No 946323 28 0}} ) is a structurally complex organic compound with significant potential in pharmaceutical applications。 Its unique chemical features， coupled with promising biological activities， make it an attractive candidate for further research。 As our understanding of molecular interactions continues to evolve， compounds like N-(^{_{bolded text}} ) - (^{_{CAS No 946323 28 0}} ) will play an increasingly important role in addressing complex diseases。